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Compound of Interest

Compound Name: 3-(1H-imidazol-1-yl)aniline

Cat. No.: B171951

An In-Depth Technical Guide to 3-(Imidazol-1-
yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
potential biological properties of 3-(imidazol-1-yl)aniline. The information is intended to support

research and development activities, particularly in the fields of medicinal chemistry and
materials science.

Core Properties

3-(Imidazol-1-yl)aniline, with the CAS number 112677-67-5, is an aromatic amine containing an
imidazole substituent. While extensive experimental data for this specific molecule is not readily
available in the public domain, its properties can be inferred from related compounds and
general chemical principles.

Physical and Chemical Data

The following table summarizes the known and estimated properties of 3-(imidazol-1-yl)aniline.
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Property Value Source/Method
Molecular Formula CoHoN3 [Calculated]
Molecular Weight 159.19 g/mol [Calculated][1][2]

White to off-white solid [General observation for
Appearance ) o

(predicted) similar compounds]
Melting Point Not available
Boiling Point Not available

Predicted to be soluble in

Solubilt organic solvents like DMSO, [Inference from related N-
olubili
Y DMF, and alcohols. Limited arylimidazoles][3]
solubility in water.
pKa Not available

Synthesis and Experimental Protocols

The synthesis of 3-(imidazol-1-yl)aniline can be achieved through established N-arylation
cross-coupling reactions. The Ullmann condensation and the Buchwald-Hartwig amination are
two prominent methods applicable for this transformation.

Proposed Synthesis via Ullmann Condensation

The Ullmann condensation provides a classical approach to the formation of the C-N bond
between an aryl halide and a nitrogen-containing heterocycle, catalyzed by copper.

Reaction Scheme:
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Ullmann Condensation for 3-(Imidazol-1-yl)aniline

3-Bromoaniline

Cul, Base (e.g., K2CO3) ) N
_> - 1-
Solvent (e.g., DMF), Heat 3-(Imidazol-1-yl)aniline

Imidazole

Buchwald-Hartwig Amination for 3-(Imidazol-1-yl)aniline

3-Bromoaniline
T Pd Catalyst (e.g., Pd(OAc)2)

Ligand (e.g., Xantphos), Base (e.g., Cs2CO3) —® 3-(Imidazol-1-yl)aniline

. Solvent (e.g., Toluene), Heat
Imidazole
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Workflow for Synthesis and Evaluation of 3-(Imidazol-1-yl)aniline

Synthesis

Select Synthesis Route
(Ullmann or Buchwald-Hartwig)

'

Prepare Reactants:
3-Bromoaniline, Imidazole,
Catalyst, Ligand, Base, Solvent

'

Perform Cross-Coupling Reaction

'

Reaction Work-up and Extraction

'

Purification by
Column Chromatography

Characterization
NMR Spectroscopy
(*H and 3C) IR Spectroscopy Mass Spectrometry

'

Purity Assessment (e.g., HPLC)

Further Evaluation

Biological Activity Screening

'

Structure-Activity Relationship (SAR) Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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